Cas no 5381-23-7 (2-Bromo-3-methyl-1-benzothiophene)

• Product Name: 2-Bromo-3-methyl-1-benzothiophene
• CAS No: 5381-23-7
• MF: C₉H₇BrS
• MW: 227.120880365372
• CID: 384323
• PubChem ID: 268530
• Update Time: 2025-04-19

2-Bromo-3-methyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,2-bromo-3-methyl-
• 2-bromo-3-methyl-1-benzothiophene
• 2-bromo-3-methylBenzo[b]thiophene
• 2-BROMO-3-METHYL-BENZO[B]THIOPHENE
• 2-Brom-3-methyl-benzo[b]thiophen
• Benzo[b]thiophene,2-bromo-3-methyl
• 2-bromo-3-methylbenzothiophene
• NSC108790
• 2-Bromo-3-methyl-1-benzo[b]thiophene
• E82013
• CS-0160075
• DTXSID60296321
• EN300-6776035
• SCHEMBL3603009
• FT-0703488
• 5381-23-7
• NSC-108790
• DA-17316
• 2-Bromo-3-methyl-1-benzothiophene

• Inchi： 1S/C9H7BrS/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5H,1H3
• InChI Key： FVZQSQFVPWPSMG-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C2C=CC=CC=2S1

Computed Properties

• Exact Mass: 225.94500
• Monoisotopic Mass: 225.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2

Experimental Properties

• PSA: 28.24000
• LogP: 3.97220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes